Cas no 149587-50-8 (Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-)

Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo- structure
149587-50-8 structure
Product Name:Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
CAS No:149587-50-8
MF:C9H8N2O4S
MW:240.235820770264
CID:100165
PubChem ID:19100730
Update Time:2025-04-18

Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
    • 7-ethyl-2,3-dioxo-1,4-dihydrothieno[2,3-b]pyrazine-6-carboxylic acid
    • 6-Carboxy-7-ethylthieno[2,3-b]pyrazine-2,3(1H,4H)-dione
    • 7-Ethyl-2,3-dioxo-1,2,3,4-tetrahydrothieno[2,3-b]pyrazine-6-carboxylic acid
    • SCHEMBL9096444
    • 149587-50-8
    • Thieno[2,3-b]pyrazine-6-carboxylic acid, 7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
    • Thieno[2,3-b]pyrazine-6-carboxylic acid,7-ethyl-1,2,3,4-tetrahydro-2,3-dioxo-
    • BCNSMCIVBAPRAA-UHFFFAOYSA-N
    • DTXSID80598076
    • Inchi: 1S/C9H8N2O4S/c1-2-3-4-8(16-5(3)9(14)15)11-7(13)6(12)10-4/h2H2,1H3,(H,10,12)(H,11,13)(H,14,15)
    • InChI Key: BCNSMCIVBAPRAA-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=C(CC)C2=C1NC(C(N2)=O)=O

Computed Properties

  • Exact Mass: 240.02054
  • Monoisotopic Mass: 240.02047791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 95.5
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